2-methoxy-N-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide

• IUPAC Name: 2-methoxy-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C24H32N4O2/c1-26-12-14-28(15-13-26)22(18-8-9-21-19(16-18)10-11-27(21)2)17-25-24(29)20-6-4-5-7-23(20)30-3/h4-9,16,22H,10-15,17H2,1-3H3,(H,25,29)
• InChI Key: PCSMAOLOCOQROZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2=CC=CC=C2OC)C3=CC4=C(C=C3)N(CC4)C
• Molecular Formula: C24H32N4O2
• Molecular Weight: 408.5 g/mol

Description

2-methoxy-N-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide, also known as MIPEP, is a novel compound that has gained attention in recent years due to its potential therapeutic applications. MIPEP is a small molecule that belongs to the class of benzamides and has been shown to have a wide range of biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

• Research on novel compounds derived from visnaginone and khellinone has led to the synthesis of various heterocyclic compounds, including benzodifuranyl derivatives, with potential anti-inflammatory and analgesic properties. These compounds show selective COX-2 inhibitory activity, suggesting a role in the development of new anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Pharmacological Applications

• Studies on arylpiperazine derivatives have highlighted their potential as high-affinity ligands for serotonin receptors, indicating their use in developing antidepressant and anti-inflammatory medications. For example, certain arylpiperazine compounds demonstrate high affinity for 5-HT1A serotonin receptors, suggesting potential applications in treating psychiatric disorders (Glennon et al., 1988).

• Another study synthesized novel 1,2,4-triazole derivatives with demonstrated antimicrobial activities. This suggests their potential as the basis for new antimicrobial agents (Bektaş et al., 2007).

Neurochemical and Behavioral Characterization

• Research on compounds like S32212, a novel serotonin 2C receptor inverse agonist and α2-adrenoceptor antagonist, has shown promising results in behavioral, neurochemical, and electrophysiological characterizations. These compounds may contribute to the development of new antidepressant drugs by improving mood and cognitive performance (Dekeyne et al., 2012).

Selectivity and Binding Affinity

• A study on isoindol-1-one analogues of p-MPPI as 5-HT1A receptor ligands has provided insights into the development of radioiodinated antagonists for in vivo imaging of serotonin receptors, potentially useful in diagnosing and studying psychiatric conditions (Zhuang et al., 1998).